Cas no 87218-84-6 (Melanin-concentratinghormone (Oncorhynchus keta) (9CI))

• Product Name: Melanin-concentratinghormone (Oncorhynchus keta) (9CI)
• CAS No: 87218-84-6
• MF: C₈₉H₁₃₉N₂₇O₂₄S₄
• MW: 2099.48247361183
• CID: 723408
• PubChem ID: 16167455
• Update Time: 2025-06-13

Melanin-concentratinghormone (Oncorhynchus keta) (9CI) Chemical and Physical Properties

Names and Identifiers

• Melanin-concentratinghormone (Oncorhynchus keta) (9CI)
• Melanin Concentrating Hormone salmon
• ASP-THR-MET-ARG-CYS-MET-VAL-GLY-ARG-VAL-TYR-ARG-PRO-CYS-TRP-GLU-VAL: DTMRCMVGRVYRPCWEV DISULFIDE BRIDGE CYS5-CYS14
• MCH (salmon)
• Melanin-concentrating hormone (Oncorhynchus keta) (9CI)
• Pyrrolo[2,1-g][1,2,5,8,11,14,17,20,23,26,29]dithianonaazacyclodotriacontine, cyclic peptide deriv. (ZCI)
• Melanin-concentrating hormone (Carassius auratus)
• Melanin-concentrating hormone (Oncorhynchus keta reduced), cyclic (5→14)-disulfide
• Salmon melanin-concentrating hormone
• Salmon melanin-concg. hormone
• DA-65292
• PUBCHEM_16167455
• 87218-84-6
• DTXSID40583241

• MDL： MFCD00080194
• Inchi： 1S/C89H139N27O24S4/c1-43(2)67-82(135)101-40-64(119)102-53(18-12-30-97-87(91)92)74(127)113-68(44(3)4)83(136)109-59(36-47-22-24-49(118)25-23-47)77(130)107-58(20-14-32-99-89(95)96)85(138)116-33-15-21-63(116)81(134)111-62(80(133)108-60(37-48-39-100-52-17-11-10-16-50(48)52)78(131)104-55(26-27-65(120)121)75(128)114-69(45(5)6)86(139)140)42-144-143-41-61(79(132)105-57(29-35-142-9)76(129)112-67)110-72(125)54(19-13-31-98-88(93)94)103-73(126)56(28-34-141-8)106-84(137)70(46(7)117)115-71(124)51(90)38-66(122)123/h10-11,16-17,22-25,39,43-46,51,53-63,67-70,100,117-118H,12-15,18-21,26-38,40-42,90H2,1-9H3,(H,101,135)(H,102,119)(H,103,126)(H,104,131)(H,105,132)(H,106,137)(H,107,130)(H,108,133)(H,109,136)(H,110,125)(H,111,134)(H,112,129)(H,113,127)(H,114,128)(H,115,124)(H,120,121)(H,122,123)(H,139,140)(H4,91,92,97)(H4,93,94,98)(H4,95,96,99)/t46-,51+,53+,54+,55+,56+,57+,58+,59+,60+,61+,62+,63?,67+,68+,69+,70+/m1/s1
• InChI Key： ORRDHOMWDPJSNL-ASJJQMALSA-N
• SMILES： C(C1=CNC2C=CC=CC1=2)[C@@H](C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@H](C(=O)O)C(C)C)NC([C@@H]1CSSC[C@H](NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCSC)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@@H](N)CC(=O)O)C(=O)N[C@@H](CCSC)C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC2C=CC(O)=CC=2)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N2CCCC2C(=O)N1)=O

Computed Properties

• Exact Mass: 2097.94000
• Monoisotopic Mass: 2097.9369131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 31
• Hydrogen Bond Acceptor Count: 51
• Heavy Atom Count: 144
• Rotatable Bond Count: 56
• Complexity: 4390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1000
• XLogP3: -4.8
• Topological Polar Surface Area: 938Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 937.88000
• LogP: 3.92200
• Solubility: Not determined

Melanin-concentratinghormone (Oncorhynchus keta) (9CI) Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Melanin-concentratinghormone (Oncorhynchus keta) (9CI)

Recent Advances in Melanin-concentrating Hormone (Oncorhynchus keta) (9CI) Research and Its Association with CAS 87218-84-6

Melanin-concentrating hormone (MCH), particularly the variant derived from Oncorhynchus keta (Chum salmon), has garnered significant attention in recent biochemical and pharmacological research. Identified by Chemical Abstracts Service (CAS) number 87218-84-6, this peptide hormone plays a pivotal role in various physiological processes, including energy homeostasis, feeding behavior, and stress response. The latest studies have focused on elucidating its structural properties, receptor interactions, and potential therapeutic applications, particularly in metabolic and neurological disorders.

Recent structural analyses using nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided deeper insights into the conformational dynamics of MCH (Oncorhynchus keta) (9CI). These studies reveal that the peptide adopts a helical structure in membrane-mimetic environments, which is critical for its binding affinity to melanin-concentrating hormone receptors (MCHR1 and MCHR2). The interaction between MCH and its receptors has been further characterized using computational modeling and in vitro assays, highlighting key residues involved in receptor activation. Such findings are instrumental in designing MCH analogs with modified pharmacological profiles.

Pharmacological research has explored the therapeutic potential of MCH (Oncorhynchus keta) (9CI) in obesity and metabolic syndrome. Preclinical studies in rodent models demonstrate that MCH receptor antagonists can reduce food intake and body weight, suggesting a promising avenue for anti-obesity drug development. Additionally, the role of MCH in modulating neuronal activity has been investigated in the context of anxiety and depression. Recent findings indicate that MCH signaling in the hypothalamus and limbic system influences stress-related behaviors, opening new possibilities for treating mood disorders.

In the context of drug discovery, CAS 87218-84-6 has been a focal point for synthesizing MCH analogs with enhanced stability and bioavailability. Innovations in peptide engineering, such as cyclization and PEGylation, have yielded compounds with prolonged half-lives and reduced proteolytic degradation. These advancements are critical for translating MCH-based therapies from bench to bedside, addressing challenges associated with peptide drug delivery.

Emerging studies also highlight the cross-species conservation of MCH function, particularly between piscine and mammalian systems. Comparative genomic analyses reveal that the MCH system in Oncorhynchus keta shares significant homology with human MCH pathways, reinforcing its relevance as a model for human disease research. This evolutionary perspective provides a framework for understanding the conserved mechanisms of MCH action and its implications for translational medicine.

In conclusion, the ongoing research on Melanin-concentrating hormone (Oncorhynchus keta) (9CI) and its associated CAS 87218-84-6 underscores its multifaceted role in physiology and disease. From structural biology to therapeutic development, these studies pave the way for novel interventions in metabolic and neurological disorders. Future directions may include optimizing MCH-based therapeutics through targeted delivery systems and exploring its interactions with other neuropeptide networks.